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Compound of Interest

Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reductic acid, with the CAS number 80-72-8, is a cyclic enediol derivative of cyclopentanone.

Structurally similar to ascorbic acid (Vitamin C), it is recognized for its reducing properties and

potential as an antioxidant.[1] This technical guide provides a comprehensive overview of

Reductic acid, including its chemical properties, synthesis, potential mechanisms of action,

and relevant experimental protocols. The information is intended to serve as a valuable

resource for researchers and professionals in the fields of chemistry, biology, and drug

development who are interested in the chemistry and biological potential of this molecule.

Chemical and Physical Properties
Reductic acid, systematically named 2,3-dihydroxy-2-cyclopenten-1-one, is a crystalline solid.

[2] It is soluble in water, methanol, and ethanol, but sparingly soluble in ether, ethyl acetate,

and acetone, and insoluble in benzene.[1] Key physicochemical properties are summarized in

Table 1.
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Property Value Source(s)

CAS Number 80-72-8 [3][4]

Molecular Formula C₅H₆O₃ [3][5]

Molecular Weight 114.10 g/mol [3][5]

IUPAC Name
2,3-dihydroxycyclopent-2-en-1-

one
[3]

Appearance Pale yellow crystals [1]

Melting Point 213-213.5 °C (decomposes) [1]

Solubility

Soluble in water, methanol,

ethanol. Sparingly soluble in

ether, ethyl acetate, acetone.

Insoluble in benzene.

[1]

Synthesis of Reductic Acid
While specific, detailed protocols for the synthesis of Reductic acid are not abundantly

available in recent literature, historical methods and syntheses of related compounds provide a

basis for its preparation. One common starting material is cyclopentanone. The following is a

representative, generalized protocol for its synthesis.

Experimental Protocol: Synthesis from Cyclopentanone
This protocol is a multi-step process involving the α-hydroxylation of a protected

cyclopentanone derivative.

Step 1: α-Bromination of Cyclopentanone

Dissolve cyclopentanone in a suitable solvent such as diethyl ether or dichloromethane.

Cool the solution in an ice bath.

Slowly add a solution of bromine in the same solvent dropwise with stirring. The reaction is

monitored by the disappearance of the bromine color.
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After the addition is complete, wash the reaction mixture with a saturated solution of sodium

bicarbonate and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain α-bromocyclopentanone.

Step 2: Formation of the α-Hydroxy Ketone

Dissolve the α-bromocyclopentanone in a suitable solvent system, such as a mixture of

tetrahydrofuran and water.

Add a weak base, such as sodium bicarbonate or calcium carbonate, to the mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and extract the product with ethyl acetate.

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Step 3: Introduction of the Second Hydroxyl Group and Dehydration

The resulting α-hydroxycyclopentanone can be further oxidized to introduce the second

hydroxyl group. A common method is the use of selenium dioxide.

Dissolve the α-hydroxycyclopentanone in a suitable solvent like dioxane.

Add a stoichiometric amount of selenium dioxide.

Heat the mixture to reflux, monitoring the reaction by TLC.

After the reaction is complete, cool the mixture and filter to remove the selenium byproduct.

The crude product is then purified by column chromatography on silica gel to yield Reductic
acid.
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Purification: Crude Reductic acid can be purified by recrystallization from a solvent such as

ethyl acetate or an ethanol/ethyl acetate mixture.[6] Sublimation under vacuum (at 0.5 mm) is

another reported purification method.[6]

Mechanism of Action: Antioxidant Properties
The primary recognized activity of Reductic acid is its function as an antioxidant, analogous to

ascorbic acid. Its antioxidant capacity stems from its ability to act as a reducing agent. The

enediol structure is key to this activity, allowing it to donate electrons to neutralize free radicals.

General Antioxidant Mechanisms
Antioxidants can neutralize free radicals through two primary mechanisms:

Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical,

thereby quenching it.

Single Electron Transfer (SET): The antioxidant donates an electron to a free radical,

reducing it to a more stable species.

It is plausible that Reductic acid can act through either or both of these mechanisms,

depending on the specific radical species and the reaction environment.
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Caption: General mechanisms of antioxidant action.

Potential Interaction with Cellular Signaling Pathways
While direct evidence linking Reductic acid to specific signaling pathways is currently limited,

its antioxidant properties suggest potential interactions with redox-sensitive cellular signaling

cascades. Many key signaling pathways are modulated by the cellular redox state, and

antioxidants can therefore have a significant impact on their activity.

The Keap1-Nrf2 pathway is a major regulator of the cellular antioxidant response. Under

normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by binding to

Keap1. Oxidative stress disrupts this interaction, allowing Nrf2 to translocate to the nucleus and
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activate the expression of antioxidant and cytoprotective genes. As an antioxidant, Reductic
acid could potentially modulate this pathway by altering the cellular redox environment, thereby

influencing the activation of Nrf2.
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Caption: Potential modulation of the Keap1-Nrf2 pathway.
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The transcription factor NF-κB is a key regulator of inflammation. Its activation can be triggered

by oxidative stress. By reducing reactive oxygen species (ROS), antioxidants can inhibit the

activation of NF-κB and the subsequent expression of pro-inflammatory genes. Reductic acid,

through its antioxidant activity, could potentially exert anti-inflammatory effects by

downregulating the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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